Cas no 299181-49-0 (4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid)

• Product Name: 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid
• CAS No: 299181-49-0
• MF: C₁₁H₁₅NO₆S
• MW: 289.30490231514
• CID: 3107364
• PubChem ID: 2119869
• Update Time: 2025-07-22

4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-{[(2-methoxyethyl)amino]sulfonyl}benzoic acid
• 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid

• Inchi： 1S/C11H15NO6S/c1-17-6-5-12-19(15,16)10-7-8(11(13)14)3-4-9(10)18-2/h3-4,7,12H,5-6H2,1-2H3,(H,13,14)
• InChI Key： QEBWXIGRBWJXDP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(NCCOC)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid

Professional Introduction to 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid (CAS No. 299181-49-0)

4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid, identified by its Chemical Abstracts Service (CAS) number 299181-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfamoylbenzoic acids, a group of molecules known for their diverse biological activities and potential therapeutic applications. The presence of both methoxy and ethylmethyl groups in its structure contributes to its unique chemical properties, making it a subject of interest for further investigation and development.

The structure of 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid features a benzoic acid core substituted with a methoxy group at the 4-position and a sulfamoyl group at the 3-position, which is further modified with a 2-methoxyethyl moiety. This specific arrangement of functional groups imparts distinct physicochemical characteristics, including solubility, stability, and reactivity, which are critical factors in drug design and formulation. The compound's molecular formula is C₁₂H₁₅NO₅S, reflecting its composition and atomic arrangement.

In recent years, sulfamoylbenzoic acids have been extensively studied for their pharmacological potential. The sulfamoyl group, in particular, is known to enhance binding affinity and selectivity in biological targets, making these compounds valuable candidates for drug development. Research has demonstrated that modifications in the structure of sulfamoylbenzoic acids can significantly influence their biological activity. For instance, the introduction of methoxy and ethylmethyl groups can alter metabolic pathways and interactions with enzymes or receptors, leading to novel therapeutic effects.

Current studies in medicinal chemistry have highlighted the importance of 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid as a lead compound for developing new therapeutic agents. Its unique structural features make it a promising candidate for applications in areas such as anti-inflammatory, anti-cancer, and antimicrobial therapies. Researchers have been exploring its potential through in vitro and in vivo models to evaluate its efficacy and safety profiles. Preliminary findings suggest that this compound exhibits promising bioactivity against various disease targets, warranting further investigation.

The synthesis of 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of benzoic acid derivatives, followed by the introduction of the sulfamoyl group and subsequent modifications with methoxy and ethylmethyl groups. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are employed to achieve the desired structural complexity.

The physicochemical properties of 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid, such as solubility in polar solvents and stability under various conditions, are critical factors that influence its formulation as a drug or research compound. These properties determine how the compound behaves in biological systems and affect its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these characteristics is essential for optimizing drug delivery systems and maximizing therapeutic efficacy.

In the context of drug discovery, 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid represents an important intermediate or scaffold for designing novel molecules with enhanced pharmacological properties. Its structural motifs can be modified or incorporated into larger molecular frameworks to develop drugs with improved target specificity and reduced side effects. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into clinical applications.

The growing interest in 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid underscores its potential as a versatile building block in medicinal chemistry. As research progresses, new derivatives and analogs are being synthesized to explore additional biological activities. Computational methods, such as molecular docking and virtual screening, are increasingly used to predict the interactions of this compound with biological targets, accelerating the drug discovery process.

The industrial production of 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid must adhere to stringent quality control measures to ensure consistency and reliability for research purposes. Manufacturers employ analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) to verify the identity and purity of the compound. These measures are essential for maintaining standards in pharmaceutical research and development.

The future prospects of 4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid are promising as more research unfolds its potential applications. Ongoing studies aim to elucidate its mechanism of action and explore its efficacy in preclinical models before moving into human trials. The collaboration between academic institutions, biotechnology companies, and pharmaceutical industries will be instrumental in realizing its therapeutic potential.

In summary,4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid (CAS No. 299181-49-0) is a structurally complex sulfamoylbenzoic acid with significant pharmacological potential. Its unique chemical properties make it an attractive candidate for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound,4-Methoxy-3-(2-methoxyethyl)sulfamoylbenzoic Acid is poised to play a crucial role in advancing medical science.